4-Methylthiophene-2-carbaldehyde
Cat. No. B1351181
M. Wt: 126.18 g/mol
InChI Key: HVXCGIPRXBJIRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05792783
Procedure details
A reaction mixture of 133.0 mg of oxindole, 151.2 mg of the 4-methylthiophene-2-carboxaldehyde, and 3 drops of piperidine in 3 mL of ethanol was stirred at 90° C. for 3 h. After cooling, the precipitate was filtered, washed with cold ethanol, and dried to yield 147.3 mg (61%) of the title compound as a yellow solid.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH2:3][C:2]1=[O:10].[CH3:11][C:12]1[CH:13]=[C:14]([CH:17]=O)[S:15][CH:16]=1>N1CCCCC1.C(O)C>[CH3:11][C:12]1[CH:13]=[C:14]([CH:17]=[C:3]2[C:4]3[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=3)[NH:1][C:2]2=[O:10])[S:15][CH:16]=1
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Inputs
Step One
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Name
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|
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Quantity
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133 mg
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Type
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reactant
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Smiles
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N1C(CC2=CC=CC=C12)=O
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Name
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Quantity
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151.2 mg
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Type
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reactant
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Smiles
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CC=1C=C(SC1)C=O
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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N1CCCCC1
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 90° C. for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitate was filtered
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WASH
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Type
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WASH
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|
Details
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washed with cold ethanol
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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CC=1C=C(SC1)C=C1C(NC2=CC=CC=C12)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 147.3 mg | |
| YIELD: PERCENTYIELD | 61% | |
| YIELD: CALCULATEDPERCENTYIELD | 61.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
